2-[(Pyridin-4-yl)methyl]-1lambda~6~,2-thiazolidine-1,1-dione

• CAS No.: 89151-12-2
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethyl)-1,2-thiazolidine 1,1-dioxide
• InChI: InChI=1S/C9H12N2O2S/c12-14(13)7-1-6-11(14)8-9-2-4-10-5-3-9/h2-5H,1,6-8H2
• InChI Key: CRGUIJBIOGXGIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)CC2=CC=NC=C2

Description

2-[(Pyridin-4-yl)methyl]-1lambda~6~,2-thiazolidine-1,1-dione is a useful research compound. Its molecular formula is C9H12N2O2S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-picolylchloride hydrochloride (2.7 g) was stirred in water (10 cm3) with sodium hydroxide (1.3 g) during the addition of isothiazolidine-1,1-dioxide (2.0 g) in water (5 cm3). After stirring for 2 hours the mixture was extracted with chloroform (3×15 cm3) and the dried (MgSO4) extracts were evaporated in vacuo to give an oil which was chromatographed on silica (MK 60. 9385) eluting with ethyl acetate to give an oil which crystallised from ethyl acetate affording 2-(4-pyridylmethyl)isothiazolidine-1,1-dioxide as white crystals, m.p. 82° (3.5 g).